Cas no 2137538-63-5 (N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide)
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide
- EN300-1132025
- 2137538-63-5
-
- Inchi: 1S/C12H16N2O2S/c15-12(10-11-4-2-1-3-5-11)14-17(16)8-6-13-7-9-17/h1-5,13H,6-10H2
- InChI Key: AZVNFYSMKBRTDA-UHFFFAOYSA-N
- SMILES: S1(CCNCC1)(=NC(CC1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 252.09324893g/mol
- Monoisotopic Mass: 252.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.9Ų
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132025-1.0g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1132025-0.05g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1132025-0.1g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1132025-0.25g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1132025-0.5g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1132025-1g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1132025-2.5g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1132025-5g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 95% | 5g |
$2235.0 | 2023-10-26 | |
| Enamine | EN300-1132025-10g |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide |
2137538-63-5 | 95% | 10g |
$3315.0 | 2023-10-26 |
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide
Introduction to N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide (CAS No. 2137538-63-5)
N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide, identified by its CAS number 2137538-63-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a thiomorpholine core and an amide functional group suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.
The thiomorpholine scaffold is a heterocyclic compound that has been extensively studied for its pharmacological properties. Its ability to form stable complexes with various biological molecules has made it a valuable component in the design of drugs targeting neurological disorders, cardiovascular diseases, and infections. In particular, the thioether linkage in the thiomorpholine ring contributes to its stability and reactivity, enabling diverse chemical modifications that can enhance its binding affinity and selectivity.
The amide group in the molecule, specifically at the 2-position of the phenyl ring, introduces another layer of functionality that can be exploited for drug design. Amides are well-known for their role as bioisosteres, allowing chemists to modify the electronic and steric properties of a molecule without significantly altering its overall structure. This flexibility is particularly useful in optimizing drug candidates for better pharmacokinetic profiles and reduced side effects.
In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide exhibits potential as a PPI modulator due to its ability to interact with hydrophobic pockets and aromatic residues in target proteins. This capability is particularly relevant in the context of diseases caused by aberrant protein-protein interactions, such as certain types of cancer and inflammatory disorders.
One of the most exciting areas of research involving N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The unique structural features of this compound make it an attractive scaffold for designing kinase inhibitors with high specificity and potency. Recent studies have shown that derivatives of this compound can effectively inhibit certain kinases by binding to their active sites and blocking their catalytic activity.
The synthesis of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step in the synthesis is the formation of the thiomorpholine ring, which can be achieved through various cyclization reactions. These reactions often require precise control over reaction conditions, including temperature, solvent choice, and catalyst selection, to achieve the desired product.
The pharmacological evaluation of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against a range of kinases, including those involved in cancer cell proliferation. Additionally, preliminary toxicity studies suggest that it is well-tolerated at therapeutic doses, making it a promising candidate for further development.
The potential therapeutic applications of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenoxyacetamide, particularly in oncology and inflammation research, are further supported by its ability to modulate cellular signaling pathways. By inhibiting specific kinases or interacting with other target proteins, this compound could potentially disrupt aberrant signaling networks that contribute to disease progression. This makes it an attractive candidate for combination therapies aimed at maximizing therapeutic efficacy while minimizing side effects.
The development of novel drug candidates like N-(1-oxyo-octahydrothiomorpholine-IH]-ylidene]-N'-phenylethanimide (CAS No: 2137538_63_5) represents a significant advancement in pharmaceutical chemistry. The integration of computational methods such as molecular docking and virtual screening has accelerated the discovery process by allowing researchers to predict binding affinities and identify potential lead compounds more efficiently than traditional methods alone.
In conclusion, N-(N'-Phenylethanimido]-N'-methylthiooctahydrothiophenol-IH]-one (CAS No: 2137538_63_5) is a multifaceted compound with promising applications in drug development. Its unique structural features make it an excellent candidate for modulating protein-protein interactions and inhibiting key enzymes involved in various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.
2137538-63-5 (N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-2-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)